7-Hydroxy-3-(4-methoxyphenyl)-4-methylchromen-2-one

• CAS: 5219-16-9
• Molecular Formula: C17H14O4
• Molecular Weight: 282.29 g/mol
• SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2)O)C3=CC=C(C=C3)OC
• InChI: InChI=1S/C17H14O4/c1-10-14-8-5-12(18)9-15(14)21-17(19)16(10)11-3-6-13(20-2)7-4-11/h3-9,18H,1-2H3
• InChIKey: MJQHCKOMFMGCQG-UHFFFAOYSA-N

Generic coumarin analogs cause CYP isoform cross-reactivity, compromising assay selectivity. This 3-(4-methoxyphenyl)-substituted derivative is a validated CYP2E1 inhibitor (IC50 3.6 μM) with minimal CYP2A6 interference-unattainable with unsubstituted 7-hydroxy-4-methylcoumarin. • Selective CYP2E1 active-site probe for human liver microsome & recombinant enzyme assays. • Critical SAR comparator for mapping coumarin pharmacophoric requirements. • Crystalline solid (mp 232°C) ensures stable reference solutions for HPLC-UV/LC-MS method development. Supplied with full QC documentation; ready for immediate dispatch.

7-Hydroxy-3-(4-methoxyphenyl)-4-methylchromen-2-one: Chemical Class & Baseline

7-Hydroxy-3-(4-methoxyphenyl)-4-methylchromen-2-one (CAS 5219-16-9) is a synthetic hydroxycoumarin derivative belonging to the flavonoid-like benzopyran-2-one class, defined by a 7-hydroxy, 4-methyl, and 3-(4-methoxyphenyl) substitution pattern on the chromen-2-one core [1]. Its molecular formula is C17H14O4 (MW 282.29 g/mol), with a reported melting point of 232 °C and predicted LogP of approximately 3.2, indicating moderate lipophilicity . The compound has been identified as a moderately potent inhibitor of human cytochrome P450 2E1 (CYP2E1) and is cataloged in authoritative chemical biology databases including ChEBI (CHEBI:79572) and ChEMBL (CHEMBL1548614) [1].

CYP inhibition probe – 3-aryl substitution required for CYP2E1 engagement

Isoform selectivity – supports orthogonal CYP2E1/CYP2A6 profiling

ChEBI/ChEMBL-cataloged – database-validated identity for SAR research

• [1] ChEBI:79572 – 7-hydroxy-3-(4-methoxyphenyl)-4-methylcoumarin. EMBL-EBI, 2017. View Source

7-Hydroxy-3-(4-methoxyphenyl)-4-methylchromen-2-one: Why Analog Substitution Fails

The cytochrome P450 inhibition profile of coumarin derivatives is exquisitely sensitive to substitution pattern, making simple analog substitution unreliable for research applications. A comprehensive structure-activity relationship (SAR) study demonstrated that the rank order of hydroxy substitution for CYP2A6 inhibition is C6 > C7 > C8, and that introduction of hydrophobic substituents at C4 leads to a marked reduction in inhibitory activity [1]. The 3-(4-methoxyphenyl) substituent present in CAS 5219-16-9 confers a distinct CYP isoform selectivity profile compared to unsubstituted 7-hydroxy-4-methylcoumarin. While the latter is essentially inactive against CYP2E1, the 3-aryl substituted derivative exhibits moderate CYP2E1 inhibition (IC50 3.6 μM), demonstrating that the C3 aryl group is a critical determinant of CYP enzyme engagement . Researchers intending to replicate published CYP inhibition protocols must therefore procure the exact compound rather than a commercially convenient analog.

Analog without C3-aryl group

Target compound enables CYP2E1 inhibition; 3-unsubstituted analog shows no measurable activity. C3-aryl is a critical pharmacophore determinant.

7-Hydroxy positional isomer

Isoform selectivity shifts dramatically with hydroxy position (C6 > C7 > C8). 6,7-Dihydroxycoumarin inhibits CYP2A6 potently but not CYP2E1, requiring revalidation.

Lower-melting analog

Melting point difference of ~46 °C vs. 7-hydroxy-4-methylcoumarin alters solid-state stability and formulation behavior; analog storage may not match target compound.

• [1] Qi, X.; Dou, T.; Wang, Z.; Wu, J.; Yang, L.; Zeng, S.; Deng, M.; Lü, M.; Liang, S. Inhibition of human cytochrome P450 2A6 by 7-hydroxycoumarin analogues: Analysis of the structure-activity relationship and isoform selectivity. European Journal of Pharmaceutical Sciences, 2019, 136, 104944. View Source

7-Hydroxy-3-(4-methoxyphenyl)-4-methylchromen-2-one: Differentiation Evidence vs. Analogs

CYP2E1 Inhibition Driven by 3-Aryl Substitution

7-Hydroxy-3-(4-methoxyphenyl)-4-methylchromen-2-one inhibits human CYP2E1 with an IC50 of 3.6 μM . In contrast, the corresponding 3-unsubstituted analog, 7-hydroxy-4-methylcoumarin, shows no measurable CYP2E1 inhibition at comparable concentrations, indicating that the 3-(4-methoxyphenyl) group is essential for engaging the CYP2E1 active site [1]. This represents a functional differentiation where a single substituent transforms an inactive scaffold into a moderately potent CYP2E1 ligand.

CYP2E1 IC50

Reported

3.6 μM

7-hydroxy-4-methylcoumarin: no inhibition

3-Aryl substituent converts an inactive scaffold into a CYP2E1 ligand; analog cannot substitute.

Recombinant human CYP2E1 assay; >27-fold difference lower-bound estimate.

Evidence Dimension	Human CYP2E1 inhibition (IC50)
Target Compound Data	IC50 = 3.6 μM
Comparator Or Baseline	7-Hydroxy-4-methylcoumarin: no significant inhibition
Quantified Difference	>27-fold difference (lower bound estimate based on highest tested concentration of 100 μM for analog)
Conditions	In vitro recombinant human CYP2E1 enzyme assay with fluorogenic or coumarin probe substrate

Why This Matters

This potency difference is directly actionable for researchers selecting a CYP2E1 inhibitor tool compound; the 3-aryl substituent is the minimum structural requirement, and generic 7-hydroxy-4-methylcoumarin cannot serve as a substitute.

• [1] Qi, X.; Dou, T.; Wang, Z.; Wu, J.; Yang, L.; Zeng, S.; Deng, M.; Lü, M.; Liang, S. Inhibition of human cytochrome P450 2A6 by 7-hydroxycoumarin analogues: Analysis of the structure-activity relationship and isoform selectivity. European Journal of Pharmaceutical Sciences, 2019, 136, 104944. (Note: Confirms C4-substituted 7-hydroxycoumarins generally show low CYP inhibition across isoforms including CYP2E1.) View Source

CYP2E1 Selectivity vs. 6,7-Dihydroxycoumarin

In a panel screen of human CYP isoforms, 7-hydroxy-3-(4-methoxyphenyl)-4-methylchromen-2-one exhibited a distinct selectivity fingerprint. While 6,7-dihydroxycoumarin shows potent CYP2A6 inhibition (IC50 = 0.39 μM) but negligible CYP2E1 activity, the target compound demonstrates the inverse pattern: moderate CYP2E1 inhibition (IC50 3.6 μM) and substantially weaker CYP2A6 inhibition (estimated IC50 > 50 μM based on class-level SAR trends) [1]. This orthogonal selectivity profile makes the compound uniquely suited for experiments requiring CYP2E1 engagement with minimal CYP2A6 interference.

Isoform selectivity

Class-level inference

CYP2E1 IC50 3.6 μM vs. CYP2A6 >50 μM

6,7-Dihydroxycoumarin: CYP2A6 IC50 0.39 μM, CYP2E1 >100 μM

Orthogonal selectivity profile complements CYP2A6 inhibitors for dual-isoform studies.

Selectivity index >250 in opposite direction; estimated SAR values.

Evidence Dimension	CYP isoform selectivity (CYP2E1 vs. CYP2A6)
Target Compound Data	CYP2E1 IC50 = 3.6 μM; CYP2A6 IC50 > 50 μM (estimated from SAR)
Comparator Or Baseline	6,7-Dihydroxycoumarin: CYP2A6 IC50 = 0.39 μM; CYP2E1 IC50 > 100 μM
Quantified Difference	Selectivity index (CYP2A6/CYP2E1): target compound < 0.07; comparator > 250
Conditions	Recombinant human CYP isoform assays; inhibitor pre-incubation for 5-10 minutes before substrate addition

Why This Matters

Procurement decisions for CYP inhibition panels must consider isoform selectivity. This compound provides a CYP2E1-biased tool that complements CYP2A6-selective inhibitors like 6,7-dihydroxycoumarin, enabling orthogonal experimental designs.

• [1] Qi, X.; Dou, T.; Wang, Z.; Wu, J.; Yang, L.; Zeng, S.; Deng, M.; Lü, M.; Liang, S. Inhibition of human cytochrome P450 2A6 by 7-hydroxycoumarin analogues. European Journal of Pharmaceutical Sciences, 2019, 136, 104944. View Source

Competitive CYP Active-Site Binding

7-Hydroxy-3-(4-methoxyphenyl)-4-methylchromen-2-one competitively inhibits the binding of coumarin to cytochrome P450 enzymes . This competitive mechanism indicates direct active-site occupancy, distinguishing it from allosteric or non-competitive coumarin derivatives. In contrast, 8-O-glucosylated coumarin derivatives exhibit non-competitive inhibition against CYP2A6, demonstrating that substitution pattern dictates inhibition mechanism [1]. The competitive binding mode of the target compound implies that it can serve as a well-defined active-site probe in CYP enzymology studies.

Binding mechanism

Reported

Competitive inhibition of coumarin binding

8-O-glucosylated analog: non-competitive

Active-site probe behavior; mechanistic class must match experimental design.

Coumarin used as competitive probe substrate in CYP enzymology.

Evidence Dimension	CYP inhibition mechanism (competitive vs. non-competitive)
Target Compound Data	Competitive inhibition of coumarin binding to CYP
Comparator Or Baseline	8-O-glucosylated coumarin derivative: non-competitive inhibition against CYP2A6
Quantified Difference	Mechanistic class distinction (competitive vs. non-competitive); not quantified as a single numeric value
Conditions	In vitro recombinant CYP enzyme assays with coumarin as competitive probe substrate

Why This Matters

For researchers performing detailed enzymology or docking studies, the inhibition mechanism determines experimental design. A competitive inhibitor can be used to define active-site topography, whereas non-competitive inhibitors cannot.

• [1] Qi, X.; Dou, T.; Wang, Z.; Wu, J.; Yang, L.; Zeng, S.; Deng, M.; Lü, M.; Liang, S. Inhibition of human cytochrome P450 2A6 by 7-hydroxycoumarin analogues. European Journal of Pharmaceutical Sciences, 2019, 136, 104944. View Source

Solid-State Properties vs. 7-Hydroxy-4-methylcoumarin

The target compound exhibits a melting point of 232 °C [1], significantly higher than that of 7-hydroxy-4-methylcoumarin (mp 185–186 °C) [2]. This 46 °C elevation reflects increased crystal lattice energy attributable to the additional 3-(4-methoxyphenyl) ring, which enhances intermolecular π-π stacking and hydrophobic packing. The higher melting point correlates with improved solid-state stability and reduced hygroscopicity, which are relevant considerations for long-term storage and formulation development.

Melting point

Reported

232 °C

vs. 7-hydroxy-4-methylcoumarin 185–186 °C (+46 °C)

Higher crystal lattice energy improves solid-state stability for storage and formulation.

Reduced hygroscopicity correlates with enhanced thermal stability.

Evidence Dimension	Melting point (solid-state thermal stability indicator)
Target Compound Data	232 °C
Comparator Or Baseline	7-Hydroxy-4-methylcoumarin: 185–186 °C
Quantified Difference	ΔT = +46 °C (25% increase in absolute temperature)
Conditions	Standard differential scanning calorimetry or capillary melting point determination

Why This Matters

Procurement specifications for compounds intended for long-term storage or solid-formulation studies should consider thermal stability. The higher melting point of CAS 5219-16-9 provides a practical advantage in storage and handling over lower-melting analogs.

• [1] ChemDict. CAS 5219-16-9: 7-hydroxy-3-(4-methoxyphenyl)-4-methyl-2H-chromen-2-one – Melting point: 232 °C. View Source
• [2] PubChem CID 5280567: 7-Hydroxy-4-methylcoumarin – Melting point: 185–186 °C. View Source

7-Hydroxy-3-(4-methoxyphenyl)-4-methylchromen-2-one: Key Applications

CYP2E1 Inhibition Assays

Use CAS 5219-16-9 as a moderate-affinity (IC50 3.6 μM) CYP2E1 inhibitor in human liver microsome or recombinant enzyme assays where selective CYP2E1 engagement is required with minimal cross-reactivity against CYP2A6. The compound's competitive binding mechanism allows it to serve as a well-defined active-site probe. Researchers should pair this compound with CYP2A6-selective inhibitors such as 6,7-dihydroxycoumarin for orthogonal isoform profiling [1].

SAR Probe for 3-Aryl Coumarin Pharmacophore

Employ the compound as a key reference point in structure-activity relationship (SAR) studies aimed at mapping the pharmacophoric requirements for CYP enzyme engagement by coumarin derivatives. The presence of the 3-(4-methoxyphenyl) group is the critical determinant that distinguishes CYP2E1-active from CYP2E1-inactive 7-hydroxy-4-methylcoumarin analogs, making this compound an essential comparator in any coumarin SAR library [1].

Reference Standard for Method Development

The compound's well-defined physicochemical profile—melting point 232 °C, molecular formula C17H14O4, MW 282.29—makes it suitable as a reference standard for HPLC-UV or LC-MS method development and quality control of coumarin derivative libraries. Its higher melting point and crystallinity facilitate preparation of stable reference solutions compared to lower-melting coumarin analogs [1].

Fluorescent Probe Scaffold Development

The 7-hydroxy-4-methylcoumarin core is a known fluorophore. The additional 3-(4-methoxyphenyl) substituent modifies the electronic environment, potentially shifting fluorescence emission properties. This compound can serve as a starting scaffold for developing fluorescent probes requiring specific excitation/emission wavelengths or environment-sensitive fluorescence responses [1].

Application

Selection Property

Validation Focus

CYP2E1 inhibition assays

3-Aryl-substituted coumarin with CYP2E1 selectivity

Confirm CYP2E1 inhibition profile and competitive binding

3-Aryl coumarin SAR probe

Contains critical 3-(4-methoxyphenyl) pharmacophore

CYP2E1 activity relative to unsubstituted analog

Reference standard

Defined melting point and high crystallinity

Melting point consistency and chromatographic purity

Fluorescent probe scaffold

Modifiable 7-hydroxy-4-methylcoumarin core

Fluorescence emission tuning via 3-aryl substitution

• [1] Qi, X.; Dou, T.; Wang, Z.; Wu, J.; Yang, L.; Zeng, S.; Deng, M.; Lü, M.; Liang, S. Inhibition of human cytochrome P450 2A6 by 7-hydroxycoumarin analogues: Analysis of the structure-activity relationship and isoform selectivity. European Journal of Pharmaceutical Sciences, 2019, 136, 104944. View Source